N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]propanamide

• IUPAC Name: N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]propanamide
• InChI: InChI=1S/C15H28N2O2/c1-16-14(18)7-10-17(2)12-15(8-5-9-15)13-6-3-4-11-19-13/h13H,3-12H2,1-2H3,(H,16,18)
• InChI Key: IVAJBQTTYOOCHG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCN(C)CC1(CCC1)C2CCCCO2
• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol

Description

N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]propanamide is a complex organic compound with a unique structure that includes a cyclobutyl ring and an oxane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]propanamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the cyclobutyl ring, the introduction of the oxane moiety, and the final coupling to form the desired amide. Common reagents used in these steps include cyclobutyl halides, oxane derivatives, and amine coupling agents. Reaction conditions often involve the use of organic solvents, controlled temperatures, and catalysts to facilitate the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, inert atmospheres, and appropriate solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can lead to a wide range of derivatives with different functional groups.

Scientific Research Applications

N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]propanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]propanamide involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, modulating their activity, and influencing downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclobutyl]methyl]amino]propanamide include other amides with cyclobutyl and oxane moieties, such as:

• N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclopropyl]methyl]amino]propanamide
• N-methyl-3-[methyl-[[1-(oxan-2-yl)cyclopentyl]methyl]amino]propanamide

Uniqueness

The uniqueness of this compound lies in its specific combination of structural features, which confer distinct chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields.